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Compound of Interest

Compound Name: Potassium hydrogen oxalate

Cat. No.: B091296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of

potassium hydrogen oxalate single crystals, a material of interest for its nonlinear optical

(NLO) properties. The following sections detail the experimental protocols, present key

quantitative data in a structured format, and illustrate the synthesis workflow.

Introduction
Potassium hydrogen oxalate, specifically its dihydrate form (KHC₂O₄·H₂C₂O₄·2H₂O), often

referred to as potassium tetraoxalate or Potassium Hydrogen Oxalate Dihydrate (PHODH), is

a semi-organic material that can be synthesized to form high-quality single crystals.[1] These

crystals are noted for their applications in nonlinear optics.[1][2] The synthesis primarily

involves the reaction of oxalic acid and potassium hydroxide, followed by a crystallization

process, most commonly the slow evaporation solution growth technique.[1][2]

Synthesis and Crystal Growth Methodology
The synthesis of potassium hydrogen oxalate single crystals is a two-stage process: the

initial chemical synthesis of the compound followed by the growth of single crystals from a

supersaturated solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b091296?utm_src=pdf-interest
https://www.benchchem.com/product/b091296?utm_src=pdf-body
https://www.benchchem.com/product/b091296?utm_src=pdf-body
https://www.benchchem.com/product/b091296?utm_src=pdf-body
https://www.recentscientific.com/sites/default/files/1871_0.pdf
https://www.recentscientific.com/sites/default/files/1871_0.pdf
https://www.researchgate.net/publication/257616096_Growth_and_characterization_of_semiorganic_crystal_potassium_hydrogen_oxalate
https://www.recentscientific.com/sites/default/files/1871_0.pdf
https://www.researchgate.net/publication/257616096_Growth_and_characterization_of_semiorganic_crystal_potassium_hydrogen_oxalate
https://www.benchchem.com/product/b091296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis of Potassium Hydrogen Oxalate
Dihydrate
The initial synthesis involves the reaction of oxalic acid (H₂C₂O₄) and potassium hydroxide

(KOH) in a 2:1 molar ratio in an aqueous solution.[1]

Experimental Protocol:

Reactant Preparation: Weigh stoichiometric amounts of oxalic acid dihydrate and potassium

hydroxide. For example, dissolve two moles of oxalic acid dihydrate for every one mole of

potassium hydroxide in deionized water.

Reaction: In a beaker, dissolve the weighed oxalic acid dihydrate in a minimal amount of

deionized water with gentle stirring. Separately, dissolve the potassium hydroxide in

deionized water.

Mixing: Slowly add the potassium hydroxide solution to the oxalic acid solution while stirring

continuously. The reaction is as follows: 2(H₂C₂O₄) + KOH + H₂O →

KHC₂O₄·H₂C₂O₄·2H₂O[1]

Precipitation: Allow the resulting solution to stand undisturbed at room temperature. After a

few days, the raw material of Potassium Hydrogen Oxalate Dihydrate will precipitate at the

bottom of the beaker.[1]

Isolation: Decant the supernatant liquid and collect the precipitated raw material.

Single Crystal Growth by Slow Evaporation
The slow evaporation technique is a widely used method for growing high-quality single

crystals from a solution. This method relies on the gradual increase in solute concentration as

the solvent evaporates, leading to the formation of well-defined crystals.

Experimental Protocol:

Preparation of Saturated Solution: Prepare a saturated solution of the synthesized

potassium hydrogen oxalate dihydrate in deionized water at room temperature. This is
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achieved by adding the synthesized powder to the water and stirring until no more solute

dissolves.

Filtration: Filter the saturated solution at least twice using a high-quality filter paper (e.g.,

Whatman filter paper) to remove any suspended impurities or undissolved particles.[1]

Crystallization: Transfer the filtered solution into a clean, undisturbed container (e.g., a

beaker or petri dish) and cover it with a perforated sheet (e.g., paraffin paper with small

holes) to allow for slow evaporation of the solvent at a constant room temperature.

Crystal Harvesting: Good quality, optically transparent single crystals will form over a period

of several days to weeks.[1] For instance, small crystals can be harvested after a growth

period of three weeks.[1]

Recrystallization (Optional but Recommended): To improve the purity and quality of the

crystals, a recrystallization process can be performed. This involves dissolving the harvested

crystals in a fresh solvent to create a new saturated solution and repeating the slow

evaporation process. This can be repeated multiple times for higher purity.[1]

Data Presentation
The following tables summarize the key quantitative data reported for potassium hydrogen
oxalate dihydrate single crystals.

Table 1: Crystallographic Data
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Parameter Value Reference

Crystal System Triclinic [1]

Space Group P1 [1]

a 6.3522 Å [1]

b 7.0164 Å [1]

c 10.5850 Å [1]

α 93.829° [1]

β 100.115° [1]

γ 101.372° [1]

Volume 452.8 Å³ [1]

Table 2: Optical Properties

Parameter Value Reference

UV Cut-off Wavelength 256 nm [1][3]

Transparency ~80% in the visible region [1][3]

Optical Band Gap (Eg) 4.85 eV [1]

Table 3: Thermal Properties

Parameter Value Reference

Thermal Stability Stable up to 288 °C [1][3]

Melting Point 288 °C [1]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the synthesis and crystal growth process.
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Caption: Experimental workflow for the synthesis and characterization of potassium hydrogen
oxalate single crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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